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Compound of Interest

Compound Name: Diamyl sulfide

CAS No.: 872-10-6

Cat. No.: B1670394

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipentyl sulfide (also known as amyl sulfide or 6-thiahendecane) is a dialkyl sulfide that, while

less ubiquitous than its aromatic counterpart diphenyl sulfide, holds significance as a

representative aliphatic thioether. Its chemical behavior, characterized by the nucleophilicity

and oxidizability of the sulfur atom, makes it a useful model compound for understanding the

role of thioethers in various chemical and biological systems. This guide provides a

comprehensive overview of the physical and chemical properties of dipentyl sulfide, detailed

synthesis and reaction protocols, and a discussion of its relevance in the context of medicinal

chemistry and drug development.

Core Physicochemical and Spectroscopic Profile
A thorough understanding of the fundamental properties of dipentyl sulfide is essential for its

effective handling, characterization, and application in research.
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Physical and Chemical Properties
Dipentyl sulfide is a colorless to pale yellow liquid with a characteristic unpleasant odor. As a

symmetrical dialkyl sulfide, its physical properties are primarily dictated by the two pentyl

chains flanking the sulfur atom.

Property Value Source(s)

Molecular Formula C₁₀H₂₂S [1]

Molecular Weight 174.35 g/mol [1]

CAS Number 872-10-6 [1]

Appearance
Colorless to pale yellow clear

liquid
[2]

Density 0.841 g/mL [3]

Boiling Point 227-229 °C [2]

Melting Point -51 °C [3]

Refractive Index 1.456 [3]

Solubility

Insoluble in water; Soluble in

alcohol and other organic

solvents.

[2]

Vapor Pressure
0.108 mmHg @ 25 °C

(estimated)
[2]

Flash Point 97.22 °C (207.00 °F) [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the unambiguous identification and characterization of

dipentyl sulfide.

1.2.1. Mass Spectrometry (MS)
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The electron ionization mass spectrum of dipentyl sulfide provides a clear fragmentation

pattern characteristic of aliphatic sulfides. The molecular ion peak is readily observed, along

with fragments resulting from the cleavage of the C-S and C-C bonds of the pentyl chains.

Key Mass-to-Charge Ratios (m/z): The NIST WebBook provides a mass spectrum for Pentane,

1,1'-thiobis-, which is dipentyl sulfide[1].

1.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

While a publicly available, verified NMR spectrum for dipentyl sulfide is not readily found in the

search results, the expected chemical shifts can be predicted based on the structure and data

for similar aliphatic sulfides.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

different protons on the pentyl chains. The protons on the carbon adjacent to the sulfur atom

(α-protons) would be the most deshielded.

¹³C NMR: The carbon NMR spectrum would similarly show distinct signals for the carbon

atoms of the pentyl chains, with the carbon directly bonded to the sulfur (Cα) appearing at

the lowest field.

1.2.3. Infrared (IR) Spectroscopy

The IR spectrum of an aliphatic sulfide is characterized by C-H stretching and bending

vibrations. The C-S stretching vibration is typically weak and falls in the range of 600-800 cm⁻¹.

Synthesis and Reactivity
The synthesis of dipentyl sulfide and its subsequent chemical transformations are governed by

the principles of nucleophilic substitution and the redox chemistry of the sulfur atom.

Synthesis of Dipentyl Sulfide
A common and efficient method for the synthesis of symmetrical dialkyl sulfides like dipentyl

sulfide is an adaptation of the Williamson ether synthesis.[4][5][6] This involves the reaction of

an alkyl halide with a sulfur nucleophile.

Experimental Protocol: Synthesis of Dipentyl Sulfide from 1-Bromopentane
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This protocol describes the synthesis of dipentyl sulfide via the reaction of 1-bromopentane

with sodium sulfide.[7]

Materials:

1-Bromopentane

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Ethanol (or other suitable solvent)

Water

Diethyl ether (for extraction)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium sulfide nonahydrate in a minimal amount of water.

Add ethanol to the flask.

To this solution, add 1-bromopentane dropwise with stirring.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitoring by TLC or GC is recommended).

After cooling to room temperature, pour the reaction mixture into a separatory funnel

containing water.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.
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The crude dipentyl sulfide can be purified by vacuum distillation.

Reactants
Products

2 x 1-Bromopentane
(C₅H₁₁Br)

SN2 Reaction
(Ethanol/Water, Reflux)

Sodium Sulfide
(Na₂S)

Dipentyl Sulfide
(C₅H₁₁SC₅H₁₁)

2 x Sodium Bromide
(NaBr)

Click to download full resolution via product page

Caption: Synthesis of Dipentyl Sulfide via Williamson-type Reaction.

Chemical Reactivity
The reactivity of dipentyl sulfide is centered on the lone pairs of electrons on the sulfur atom,

which impart nucleophilic character, and the ability of sulfur to exist in higher oxidation states.

2.2.1. Oxidation

Thioethers can be readily oxidized to sulfoxides and subsequently to sulfones.[7][8] The extent

of oxidation can often be controlled by the choice of oxidizing agent and reaction conditions.

Oxidation to Dipentyl Sulfoxide: Treatment of dipentyl sulfide with one equivalent of a mild

oxidizing agent, such as hydrogen peroxide (H₂O₂) at room temperature, typically yields

dipentyl sulfoxide.[7]

Oxidation to Dipentyl Sulfone: A stronger oxidizing agent or an excess of the oxidant, such

as a peroxy acid (e.g., m-CPBA), will further oxidize the sulfoxide to the corresponding

dipentyl sulfone.[7]
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Caption: Stepwise Oxidation of Dipentyl Sulfide.

2.2.2. Alkylation

The nucleophilic sulfur atom of dipentyl sulfide can react with alkyl halides in an Sₙ2 reaction to

form a trialkylsulfonium salt.[9] These sulfonium salts are themselves useful alkylating agents.

2.2.3. Metal Coordination

The sulfur atom in dipentyl sulfide can act as a ligand, coordinating to various metal centers.

This property is relevant in catalysis and materials science.

Applications in Drug Development and Medicinal
Chemistry
While specific applications of dipentyl sulfide in drug development are not widely documented,

the broader class of aliphatic sulfides represents an important structural motif in medicinal

chemistry.[10] The inclusion of a thioether linkage can influence a molecule's physicochemical

properties, such as lipophilicity, metabolic stability, and receptor binding interactions.

Potential Roles of the Aliphatic Sulfide Moiety:

Modulation of Lipophilicity: The replacement of a methylene group with a sulfur atom can

alter a compound's lipophilicity, which in turn affects its absorption, distribution, metabolism,

and excretion (ADME) profile.

Metabolic Handle: The thioether can be a site for metabolic oxidation to the corresponding

sulfoxide and sulfone, providing a pathway for drug metabolism and clearance.[11] This

metabolic transformation can also be exploited in the design of prodrugs.
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Structural Scaffold: The bent geometry of the C-S-C bond can serve as a key structural

element in the design of molecules that fit into specific protein binding pockets.

Hydrogen Bonding: While the sulfur atom itself is a weak hydrogen bond acceptor, its

presence can influence the electronic properties of neighboring functional groups, thereby

modulating their hydrogen bonding capabilities.

The study of simpler aliphatic sulfides like dipentyl sulfide provides valuable insights into the

fundamental properties of the thioether functional group, which can then be applied to the

design and synthesis of more complex drug candidates.

Safety and Handling
Detailed safety information for dipentyl sulfide is not as readily available as for more common

chemicals. However, based on the safety data for related dialkyl sulfides, the following

precautions should be taken:

Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin,

eyes, and clothing. Wear appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

oxidizing agents.[12]

Hazards: Aliphatic sulfides can be combustible and may have an unpleasant odor. They can

be irritating to the skin and eyes. Inhalation of vapors may cause respiratory irritation.

Always consult the specific Safety Data Sheet (SDS) for dipentyl sulfide before use.

Conclusion
Dipentyl sulfide serves as a valuable model compound for understanding the physical and

chemical properties of aliphatic thioethers. Its synthesis is straightforward, and its reactivity,

centered on the sulfur atom, is well-defined. While direct applications in drug development are

not prominent, the insights gained from studying dipentyl sulfide and related compounds are

crucial for medicinal chemists in the design of novel therapeutics incorporating the versatile
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thioether scaffold. Further research into the biological activities of dipentyl sulfide and its

derivatives could unveil new opportunities for its application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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